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Compound of Interest

Compound Name: Fasciculol E

Cat. No.: B1201227

Technical Support Center: Fasciculol E

This guide provides essential safety information, handling protocols, and disposal procedures
for Fasciculol E for researchers, scientists, and drug development professionals. Fasciculol E
is a toxic lanostane-type triterpene and a principal toxic constituent of the poisonous mushroom
Hypholoma fasciculare (Sulphur Tuft).[1][2][3] Adherence to these guidelines is critical to
ensure personnel safety and environmental protection.

Frequently Asked Questions (FAQS)

Q1: What is Fasciculol E and what are its primary hazards?

Al: Fasciculol E is a toxic steroid compound identified as a major toxin in the poisonous
Hypholoma fasciculare mushroom.[1][2] The primary hazard is toxicity upon exposure. In
animal studies, it has shown significant toxicity, and ingestion of the mushroom containing it
can lead to severe gastrointestinal issues, neurological symptoms, and potential organ damage
in humans.[1][3][4][5]

Q2: What are the known exposure symptoms related to Fasciculol E?

A2: While data on isolated Fasciculol E exposure in humans is limited, symptoms from
ingesting the Hypholoma fasciculare mushroom are reported to appear after a delay of 5-10
hours.[1][3][4] Symptoms include diarrhea, nausea, vomiting, collapse, and proteinuria.[1][3][4]
Paralysis and impaired vision have also been recorded.[1][3]
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Q3: What immediate first aid measures should be taken in case of accidental exposure?
A3:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water. Seek medical attention if irritation persists.

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: DO NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.

Q4: Is a Safety Data Sheet (SDS) available for Fasciculol E?

A4: A specific, comprehensive SDS for isolated Fasciculol E is not widely available in public
databases. However, its known properties classify it as a hazardous substance.[6] Laboratories
must handle it with the same precautions as other potent toxins, following institutional and
regulatory guidelines for hazardous chemicals.[7][8]

Quantitative Toxicity Data

The toxicity of Fasciculol E has been evaluated in animal models. The following table
summarizes the available data.

. Route of
Compound Test Organism o ) LD50 Value Reference
Administration

_ Intraperitoneal
Fasciculol E Mouse 50 mg/kg [1]

(i.p.)

) Intraperitoneal
Fasciculol F Mouse 168 mg/kg [1]

(i.p.)

LD50: The lethal dose that is expected to cause death in 50% of the test animal population.
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Issue Encountered

Possible Cause

Recommended Solution

Spill of solid Fasciculol E

powder

Improper handling; container

breach.

1. Evacuate and secure the
area. 2. Wear appropriate PPE
(gloves, lab coat, eye
protection, respirator). 3.
Gently cover the spill with an
absorbent material designated
for chemical spills to avoid
raising dust. 4. Carefully
sweep the material into a
designated hazardous waste
container. 5. Decontaminate
the area with a suitable
solvent, collecting the rinsate
as hazardous waste. 6. Report
the spill to your institution's
EHS office.

Suspected contamination of

workspace

Aerosol generation during
weighing or transfer;

inadequate cleaning.

1. Assume contamination is
present and wear appropriate
PPE. 2. Decontaminate all
potentially affected surfaces
(balances, benchtops, fume
hood sash) with a solvent
known to solubilize Fasciculol
E (e.g., ethanol, methanol),
followed by a soap and water
wash. 3. Collect all cleaning
materials (wipes, etc.) as

hazardous waste.[7]

Waste container is full or

leaking

Accumulation of waste;

container degradation.

1. Do not overfill waste
containers. Keep them closed
except when adding waste.[7]
2. If a container is leaking,
place it within a larger,
compatible secondary

containment vessel. 3.
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Immediately schedule a pickup
with your institution's
Environmental Health and
Safety (EHS) office.[9][10]
Ensure the container is
properly labeled with
"Hazardous Waste" and a full
list of contents.[7][9]

1. Do not mix Fasciculol E
waste with other chemical
waste streams unless
compatibility is confirmed.[9]
Uncertainty about waste Lack of information on [11] 2. Segregate Fasciculol E
compatibility Fasciculol E's reactivity. waste into its own dedicated,
clearly labeled container.[11] 3.
Consult with your EHS office
for guidance on proper waste

segregation.

Experimental Protocols & Workflows
Protocol: Weighing and Preparing a Solution of
Fasciculol E

» Preparation: Designate a specific area for handling Fasciculol E, preferably within a certified
chemical fume hood or a ventilated balance enclosure. Ensure a hazardous waste container
is readily accessible.

o Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, safety
glasses with side shields (or goggles), and two pairs of nitrile gloves. A respirator may be
required based on your institution's risk assessment.

e Weighing:

o Tare a suitable container (e.g., a glass vial) on an analytical balance.
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o Using a chemical spatula, carefully transfer the required amount of solid Fasciculol E into
the container. Perform this action slowly to minimize the generation of airborne dust.

o Close the container securely before removing it from the balance.

 Solubilization:

o In the fume hood, add the desired solvent to the container with the Fasciculol E.

o Cap the container and mix via vortexing or sonication until the solid is fully dissolved.
e Decontamination:

o Wipe the spatula, balance surfaces, and any other potentially contaminated areas with a
solvent-soaked wipe.

o Dispose of the wipe and any other disposable materials (e.g., weighing paper, outer
gloves) into the designated hazardous waste container.

o Labeling: Clearly label the final solution with the compound name, concentration, solvent,
date, and appropriate hazard pictograms.

Diagram: Experimental Workflow for Handling Fasciculol
E
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Caption: Workflow for safe handling of Fasciculol E from preparation to disposal.
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Disposal Procedures

All materials contaminated with Fasciculol E must be treated as hazardous waste.[7] Never
dispose of Fasciculol E down the drain or in the regular trash.[7][9]

Waste Segregation and Labeling

Proper segregation is critical to prevent dangerous chemical reactions.[9][11]

e Solid Waste: Includes contaminated gloves, wipes, weighing papers, and unused solid
Fasciculol E. Place these in a clearly labeled, sealed container marked "Hazardous Waste."

» Liquid Waste: Includes unused solutions and solvent rinsates from decontamination. Collect
in a compatible, sealed container (plastic is often preferred to glass).[9] Do not mix with other
waste streams like acids, bases, or oxidizers.

e Sharps Waste: Contaminated needles, syringes, or glassware must be disposed of in a
designated sharps container for hazardous chemical waste.

All waste containers must be labeled in accordance with EPA and institutional regulations. The
label must include:[7][9]

The words "Hazardous Waste"

Full chemical name: "Fasciculol E" and any solvents present

Accumulation start date

Principal Investigator's name and lab location

Appropriate hazard pictograms (e.g., "Toxic")

Diagram: Waste Segregation Logic
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Caption: Decision logic for segregating Fasciculol E waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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